Cas no 1824165-17-4 (Benzonitrile, 3-(2-pyrrolidinylmethyl)-)

• Product Name: Benzonitrile, 3-(2-pyrrolidinylmethyl)-
• CAS No: 1824165-17-4
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6507015
• PubChem ID: 117280519
• Update Time: 2025-06-07

Benzonitrile, 3-(2-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(2-pyrrolidinylmethyl)-

• Inchi： 1S/C12H14N2/c13-9-11-4-1-3-10(7-11)8-12-5-2-6-14-12/h1,3-4,7,12,14H,2,5-6,8H2
• InChI Key： FTVCNJDNXHQVSV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CC2CCCN2)=C1

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 317.0±17.0 °C(Predicted)
• pka: 10.44±0.10(Predicted)

Additional information on Benzonitrile, 3-(2-pyrrolidinylmethyl)-

Benzonitrile, 3-(2-pyrrolidinylmethyl): An Overview of CAS No. 1824165-17-4

Benzonitrile, 3-(2-pyrrolidinylmethyl) (CAS No. 1824165-17-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring structure and the presence of a nitrile group and a pyrrolidinylmethyl substituent, which contribute to its reactivity and functional versatility.

The molecular formula of 3-(2-pyrrolidinylmethyl)benzonitrile is C₁₃H₁₃N₂, with a molecular weight of approximately 199.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of benzyl halides with pyrrolidine derivatives and subsequent nitrile formation. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In the pharmaceutical industry, Benzonitrile, 3-(2-pyrrolidinylmethyl) has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential as a precursor for the development of novel drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The presence of the pyrrolidinylmethyl group imparts specific pharmacological properties that make it an attractive candidate for drug design and optimization.

One of the key areas of research involving CAS No. 1824165-17-4 is its role in modulating neurotransmitter systems. Studies have demonstrated that compounds derived from this structure can effectively interact with receptors involved in neurotransmission, such as serotonin and dopamine receptors. This interaction can lead to therapeutic effects in conditions characterized by neurotransmitter imbalances.

In addition to its pharmaceutical applications, Benzonitrile, 3-(2-pyrrolidinylmethyl) has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have explored its use in the development of conductive polymers and functional coatings, where its aromatic and nitrile functionalities contribute to enhanced electrical conductivity and mechanical strength.

The physical properties of CAS No. 1824165-17-4, such as its melting point, boiling point, and solubility, are crucial for its application in various processes. It is generally a solid at room temperature with a melting point ranging from 80°C to 85°C. The compound is moderately soluble in common organic solvents like ethanol and acetone but has limited solubility in water. These properties make it suitable for use in both liquid-phase and solid-phase reactions.

Safety considerations are an important aspect when handling Benzonitrile, 3-(2-pyrrolidinylmethyl). While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, Benzonitrile, 3-(2-pyrrolidinylmethyl) (CAS No. 1824165-17-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an invaluable intermediate in the development of novel drugs and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.